Cas no 338413-76-6 ((4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol)

• Product Name: (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol
• CAS No: 338413-76-6
• CID: 4647209
• Update Time: 2025-05-20

(4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol

Exploring the Chemical Properties and Applications of (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol

The compound with CAS No 338413-76-6, commonly referred to as (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines chlorinated aromatic rings with a pyrrole moiety, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential in drug discovery and as a precursor for advanced materials.

Chemical synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorinated aromatic precursors. The pyrrole ring is then formed through cyclization reactions, followed by the introduction of the hydroxymethyl group at the 3-position. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for research and industrial applications. The molecule's stability under various conditions has also been extensively studied, revealing its suitability for use in both laboratory and real-world scenarios.

One of the most promising applications of (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol lies in its pharmacological properties. Researchers have explored its potential as an anti-inflammatory agent, where its ability to modulate specific cellular pathways has shown promise in preclinical models. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been documented in several recent publications, underscoring its importance in modern organic chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which could be exploited for applications in optoelectronics or sensors. Furthermore, computational studies have provided insights into its electronic structure, which aligns with experimental data obtained from X-ray crystallography.

The environmental impact of (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol has also been a topic of recent research. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain ecosystems. However, its toxicity profile is relatively low compared to other chlorinated compounds, which may mitigate concerns regarding its widespread use.

In conclusion, (4-Chlorophenyl)4-(2,6-dichlorophenyl)-1H-pyrrol-3-ylmethanol (CAS No 338413-76-6) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers seeking to develop novel drugs or advanced materials. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in both academic and industrial settings.